Cas no 1704150-97-9 (4-(1-aminocyclopentyl)-5-bromo-2-methoxyphenol)

• Product Name: 4-(1-aminocyclopentyl)-5-bromo-2-methoxyphenol
• CAS No: 1704150-97-9
• MF: C₁₂H₁₆BrNO₂
• MW: 286.164942741394
• CID: 6512099
• PubChem ID: 117460743
• Update Time: 2025-06-11

4-(1-aminocyclopentyl)-5-bromo-2-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• 4-(1-aminocyclopentyl)-5-bromo-2-methoxyphenol
• 1704150-97-9
• EN300-1926105

• Inchi： 1S/C12H16BrNO2/c1-16-11-6-8(9(13)7-10(11)15)12(14)4-2-3-5-12/h6-7,15H,2-5,14H2,1H3
• InChI Key： SOCDYWBAOLOQIH-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C=C1C1(CCCC1)N)OC)O

Computed Properties

• Exact Mass: 285.03644g/mol
• Monoisotopic Mass: 285.03644g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 55.5Ų

Additional information on 4-(1-aminocyclopentyl)-5-bromo-2-methoxyphenol

Comprehensive Overview of 4-(1-aminocyclopentyl)-5-bromo-2-methoxyphenol (CAS No. 1704150-97-9)

In the realm of organic chemistry and pharmaceutical research, 4-(1-aminocyclopentyl)-5-bromo-2-methoxyphenol (CAS No. 1704150-97-9) has garnered significant attention due to its unique structural features and potential applications. This compound, characterized by its cyclopentylamine and bromophenol moieties, is a subject of interest for researchers exploring novel bioactive molecules. Its molecular formula, C₁₂H₁₆BrNO₂, highlights the presence of a bromo substituent, which often enhances binding affinity in drug discovery.

The compound's aminocyclopentyl group is particularly noteworthy, as cyclopentane derivatives are frequently employed in medicinal chemistry to improve metabolic stability and bioavailability. Recent studies have linked similar structures to kinase inhibition and GPCR modulation, aligning with current trends in targeted cancer therapies and neurological disorder research. With the growing demand for small-molecule inhibitors, 1704150-97-9 presents a compelling case for further investigation, especially in the context of structure-activity relationship (SAR) studies.

From a synthetic perspective, 4-(1-aminocyclopentyl)-5-bromo-2-methoxyphenol offers versatility. The methoxy and bromo groups provide handles for further functionalization, making it a valuable intermediate in multi-step syntheses. Researchers are increasingly exploring its utility in cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal in constructing complex pharmaceutical scaffolds. This aligns with the broader industry shift toward fragment-based drug design and late-stage diversification strategies.

Environmental and green chemistry considerations are also relevant when discussing this compound. The bromine atom, while useful for reactivity, raises questions about sustainable synthesis routes. Recent advancements in catalytic bromination and biodegradable auxiliaries could address these concerns, reflecting the pharmaceutical industry's focus on eco-friendly methodologies. These topics resonate with search trends around green synthesis and sustainable pharmaceuticals, which have seen a 40% increase in queries over the past year.

Analytical characterization of CAS No. 1704150-97-9 typically involves techniques like HPLC-MS and NMR spectroscopy, with particular emphasis on the aminocyclopentyl proton environments. The compound's logP and pKa values, estimated at ~2.5 and 9.1 respectively, suggest moderate lipophilicity and basicity—key parameters for ADME optimization in drug development. Such data points are frequently searched by medicinal chemists evaluating lead compound viability.

In conclusion, 4-(1-aminocyclopentyl)-5-bromo-2-methoxyphenol represents a multifaceted chemical entity with untapped potential. Its intersection with trending research areas—targeted therapy, green chemistry, and catalytic transformations—positions it as a compound worthy of deeper exploration. As the scientific community continues to prioritize molecular diversity and sustainable practices, this brominated phenol derivative may well emerge as a cornerstone in next-generation pharmaceutical innovation.